Cas no 6268-08-2 ( )

• Product Name: &nbsp
• CAS No: 6268-08-2
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 957196
• PubChem ID: 235577
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1Q5TW8; Diphenylmethan-dicarbonsaeure-(2.4'); 2,4'-methanediyl-di-benzoic acid; NSC37133; AC1L5UOW; NCIStruc2_000418; SureCN69041; 2,4'-Methandiyl-di-benzoesaeure; 2-(4-carboxybenzyl)benzoic acid; NCIStruc1_000416;
• NSC-37133
• NCGC00013432
• 2-[(4-carboxyphenyl)methyl]benzoic acid
• NCI60_003421
• NCI37133
• NCGC00096547-01
• CHEMBL1491699
• NCIStruc2_000418
• 6268-08-2
• NCIStruc1_000416
• NCGC00013432-02
• SCHEMBL69041
• CCG-38158
• DTXSID00284404
• NSC37133
•  

• Inchi： 1S/C15H12O4/c16-14(17)11-7-5-10(6-8-11)9-12-3-1-2-4-13(12)15(18)19/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： SXJJRDVGHKSPCS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 475.4°C at 760 mmHg
• Flash Point: 255.4°C
• Refractive Index: 1.635
• PSA: 74.6